3-(1-(3-(3,4-Dichlorophenyl)propanoyl)piperidin-4-yl)oxazolidine-2,4-dione
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Description
3-(1-(3-(3,4-Dichlorophenyl)propanoyl)piperidin-4-yl)oxazolidine-2,4-dione is a useful research compound. Its molecular formula is C17H18Cl2N2O4 and its molecular weight is 385.24. The purity is usually 95%.
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Scientific Research Applications
Arylpiperazine Derivatives in CNS Applications
Arylpiperazine derivatives, which share structural similarities with the compound , have been investigated for their potential in treating various CNS disorders, including depression, psychosis, and anxiety. These compounds are known for their ability to interact with serotonin receptors, and their pharmacophoric groups have been explored for enhancing potency and selectivity at D2-like receptors. This research area emphasizes the development of novel CNS-acting drugs by identifying functional chemical groups that could serve as lead molecules for synthesis, aiming to address CNS disorders with fewer adverse effects such as addiction and tolerance (S. Saganuwan, 2017).
Environmental Impact and Biodegradation of Chlorophenyl Compounds
The environmental impact of chlorophenyl compounds, closely related to the dichlorophenyl group in the specified compound, has been evaluated, particularly their toxicity to aquatic life and persistence in the environment. Studies suggest moderate toxic effects to mammalian and aquatic life, with considerations on bioaccumulation and the importance of biodegradation processes to mitigate environmental contamination. The role of microorganisms in the degradation of such compounds, including herbicides like 2,4-Dichlorophenoxyacetic acid (2,4-D), highlights the potential for bioremediation strategies in agricultural environments (Karen Magnoli et al., 2020).
Applications in Organic Pollutant Treatment
The use of oxazolidine derivatives and related chemical structures in the treatment of organic pollutants through enzymatic approaches has been explored. Redox mediators enhance the efficiency of enzyme-mediated degradation of recalcitrant compounds in wastewater, demonstrating the potential for these compounds in environmental remediation technologies (Maroof Husain & Q. Husain, 2007).
Properties
IUPAC Name |
3-[1-[3-(3,4-dichlorophenyl)propanoyl]piperidin-4-yl]-1,3-oxazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18Cl2N2O4/c18-13-3-1-11(9-14(13)19)2-4-15(22)20-7-5-12(6-8-20)21-16(23)10-25-17(21)24/h1,3,9,12H,2,4-8,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFKDNBGPPAAEEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C(=O)COC2=O)C(=O)CCC3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18Cl2N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.